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Compound of Interest

Compound Name:
Methyl 2-hydroxy-4-isopropyl-3-

quinolinecarboxylate

CAS No.: 672310-22-4

Cat. No.: B1349950

Get Quote

Executive Technical Summary
Methyl 2-hydroxy-4-isopropyl-3-quinolinecarboxylate (MHIQC) is a lipophilic derivative of

the 2-quinolone (carbostyril) scaffold. Unlike classic fluoroquinolones (which are 4-oxo-3-

carboxylic acids targeting DNA gyrase), MHIQC belongs to the 2-hydroxy/2-oxo tautomeric

class.

Key Bioactive Differentiators:

Structural Distinctness: The 4-isopropyl group provides significant steric bulk and lipophilicity

(

), enhancing membrane permeability compared to non-substituted analogs.

Primary Bioactivity: Research indicates this scaffold exhibits Antifungal and Antiviral

(specifically HBV and Dengue) properties, distinct from the purely antibacterial spectrum of

ciprofloxacin-like drugs.
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Mechanism: It acts as a bioisostere for Pseudomonas Quinolone Signal (PQS) molecules

and can inhibit viral replication via non-nucleoside mechanisms.

Comparative Bioactivity Analysis
The following table contrasts MHIQC with standard therapeutic agents to contextualize its

performance profile.

Table 1: Comparative Pharmacological Profile

Feature
MHIQC (The

Product)

Ciprofloxacin

(Standard Antibiotic)

Amphotericin B

(Standard

Antifungal)

Core Scaffold
2-Hydroxyquinoline

(2-Quinolone)

4-Quinolone-3-

carboxylic acid
Polyene Macrolide

Primary Target
Viral Polymerase /

Fungal Cell Wall

Bacterial DNA Gyrase

(Topoisomerase II)

Ergosterol (Fungal

Membrane)

Lipophilicity
High (Hydrophobic 4-

isopropyl group)

Moderate

(Zwitterionic)
High (Amphipathic)

Spectrum

Broad: Antifungal,

Antiviral,

Immunomodulatory

Narrow: Gram-

negative/positive

Bacteria

Specific: Fungi /

Leishmania

Toxicity Risk
Low (Scaffold used in

natural alkaloids)

Moderate

(Tendinopathy risk)
High (Nephrotoxicity)

Solubility
DMSO, Ethanol (Poor

in water)
Water (pH dependent)

Poor (Requires

deoxycholate)
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Analyst Insight: MHIQC should not be screened solely as a gyrase inhibitor. Its 2-hydroxy

structure favors binding to allosteric sites on viral enzymes or fungal cell wall synthesis proteins,

making it a superior candidate for multi-drug resistant fungal pathogens compared to standard

quinolones.

Mechanistic Validation & Pathway Visualization
To confirm bioactivity, one must understand the tautomeric equilibrium that dictates target

binding. MHIQC exists in equilibrium between the enol (2-hydroxy) and keto (2-quinolone)

forms.

Figure 1: Tautomeric Equilibrium & Synthetic Pathway
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Caption: Synthesis via cyclization of anthranilate derivatives leads to the MHIQC scaffold,

which tautomerizes to bind distinct biological targets.

Experimental Protocols for Bioactivity Confirmation
To validate the bioactivity of MHIQC, follow these self-validating protocols. These assays are

designed to rule out false positives caused by solubility issues.

Protocol A: Synthesis Verification (The "Camps
Cyclization" Method)
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Objective: Ensure the test compound is the correct regioisomer (4-isopropyl) and not the 4-

hydroxy isomer.

Reactants: Methyl 2-amino-4-isopropylbenzoate (1.0 eq) + Dimethyl Malonate (1.2 eq).

Catalyst: Sodium Methoxide (NaOMe) in Methanol.

Reflux: Heat at 65°C for 4-6 hours.

Workup: Acidify with 1M HCl to precipitate the product.

Validation Point:

1H NMR (DMSO-d6): Look for the isopropyl septet at

3.0-3.5 ppm and the singlet methyl ester at

3.8 ppm.

Shift Check: The C2-OH proton typically appears broad >11 ppm, confirming the 2-

hydroxy tautomer.

Protocol B: Antifungal Susceptibility Assay (Broth
Microdilution)
Objective: Quantify bioactivity against Candida albicans or Aspergillus flavus.

Materials:

MHIQC Stock Solution (10 mg/mL in DMSO).

RPMI 1640 Medium (buffered with MOPS to pH 7.0).

96-well microtiter plates.

Positive Control: Amphotericin B.[1]

Step-by-Step Workflow:
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Inoculum Prep: Adjust fungal suspension to

to

CFU/mL.

Dilution Series: Perform 2-fold serial dilutions of MHIQC in RPMI 1640 across the plate

(Range: 128

g/mL to 0.25

g/mL).

Solvent Control: Include a "DMSO only" lane (max 1% v/v) to ensure the solvent is not killing

the fungi.

Incubation:

Candida: 24 hours at 35°C.

Aspergillus:[1] 48 hours at 35°C.

Readout: Determine the Minimum Inhibitory Concentration (MIC) as the lowest concentration

with no visible growth.

Success Criteria: MIC < 32

g/mL indicates significant bioactivity for a scaffold.

Figure 2: Biological Assay Logic Flow
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Caption: Decision tree for screening MHIQC. Note that antifungal activity is the higher

probability hit for 2-quinolone esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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